Cas no 2551115-92-3 ((5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane hydrochloride)

• Product Name: (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane hydrochloride
• CAS No: 2551115-92-3
• MF: C₁₀H₁₇ClF₃N
• MW: 243.696892499924
• CID: 5656314
• PubChem ID: 155822246
• Update Time: 2025-05-20

(5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27194343
• 2551115-92-3
• (5s,8s)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride
• 8-(Trifluoromethyl)-2-azaspiro[4.5]decane;hydrochloride
• (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane hydrochloride

• Inchi： 1S/C10H16F3N.ClH/c11-10(12,13)8-1-3-9(4-2-8)5-6-14-7-9;/h8,14H,1-7H2;1H
• InChI Key： PFCPLDGTKDMRPD-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCC2(CNCC2)CC1)(F)F

Computed Properties

• Exact Mass: 243.1001617g/mol
• Monoisotopic Mass: 243.1001617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (5s,8s)-8-(trifluoromethyl)-2-azaspiro4.5decane hydrochloride

Compound CAS No 2551115-92-3: (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride

The compound with CAS No 2551115-92-3, known as (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a trifluoromethyl group with a 2-azaspiro[4.5]decane framework, making it a valuable tool in the development of novel therapeutic agents.

The spirocyclic nature of this compound plays a crucial role in its pharmacological properties. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can enhance their binding affinity to specific biological targets. Recent studies have demonstrated that (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride exhibits potent activity against various enzyme targets, particularly in the realm of kinase inhibitors. This makes it a promising candidate for the development of targeted therapies in oncology and other disease areas.

The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability. Fluorinated compounds are increasingly being explored in drug discovery due to their favorable pharmacokinetic profiles and resistance to metabolic degradation. In this case, the trifluoromethyl substituent not only contributes to the compound's stability but also influences its electronic properties, thereby modulating its interaction with biological systems.

Recent advancements in synthetic methodology have enabled the efficient synthesis of (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride. Researchers have employed asymmetric catalysis and convergent synthesis strategies to achieve high yields and excellent enantiomeric excess in its production. These developments underscore the importance of stereochemistry in drug design, as the specific (5S,8S) configuration is critical for achieving optimal biological activity.

In terms of applications, (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride has shown potential as a lead compound in the development of next-generation therapeutics. Its ability to modulate key cellular pathways makes it a valuable asset in both preclinical and clinical research settings. Furthermore, its structural versatility allows for further modification and optimization to address unmet medical needs.

Looking ahead, ongoing research into (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride is expected to yield new insights into its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression through the drug development pipeline.

In conclusion, (5S,8S)-8-(trifluoromethyl)-2-azaspiro[4.5]decane hydrochloride represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combined with its promising biological activity, positions it as a key player in the pursuit of innovative therapeutic solutions.